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Introduction

Sulfisomidine, a member of the sulfonamide class of antibiotics, holds a significant place in
the history of antimicrobial therapy. As one of the early synthetic antimicrobial agents, it played
a crucial role in treating various bacterial infections before the widespread availability of
modern antibiotics. This technical guide provides an in-depth overview of sulfisomidine,
focusing on its mechanism of action, historical clinical applications, and key experimental data.
While its use has declined, understanding the journey of sulfisomidine offers valuable insights
into the evolution of antimicrobial drug development and the persistent challenge of drug
resistance.

Chemical Properties and Structure

Sulfisomidine, chemically known as 4-amino-N-(2,6-dimethyl-4-
pyrimidinyl)benzenesulfonamide, is structurally related to other pyrimidine-substituted
sulfonamides like sulfadimidine. Its chemical structure is fundamental to its mechanism of
action.
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Property Value

4-amino-N-(2,6-dimethylpyrimidin-4-

UPAC Name yl)benzenesulfonamide
Molecular Formula C12H14N4O2S
Molecular Weight 278.33 g/mol

CAS Number 515-64-0

Mechanism of Action: Inhibition of Folate Synthesis

Sulfisomidine exerts its bacteriostatic effect by acting as a competitive inhibitor of the bacterial
enzyme dihydropteroate synthase (DHPS).[1] This enzyme is essential for the synthesis of
dihydrofolic acid, a precursor to tetrahydrofolic acid, which is a vital component in the
biosynthesis of nucleic acids and some amino acids. By mimicking the natural substrate of
DHPS, para-aminobenzoic acid (PABA), sulfisomidine blocks the folic acid synthesis pathway
in susceptible bacteria, thereby inhibiting their growth and replication.[1] Mammalian cells are
unaffected as they obtain folic acid from their diet and lack the DHPS enzyme.
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DHPS Inhibition Assay Workflow

1. Prepare Reagents
(Enzymes, Substrates, Inhibitor)

'

2. Set up Assay Plate
(Add inhibitor/control, then enzyme mix)

i

3. Pre-incubate at 37°C

'

4. Initiate Reaction
(Add PABA and DHPPP)

'

5. Measure Absorbance at 340 nm
(Monitor NADPH oxidation)

:

6. Analyze Data
(Calculate 1Cso)

Workflow for DHPS Inhibition Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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